Cas no 2228786-34-1 (7-(1-bromopropan-2-yl)quinoline)

• Product Name: 7-(1-bromopropan-2-yl)quinoline
• CAS No: 2228786-34-1
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• CID: 5815027
• PubChem ID: 165792177
• Update Time: 2025-11-01

7-(1-bromopropan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-(1-bromopropan-2-yl)quinoline
• EN300-1918969
• 2228786-34-1

• Inchi： 1S/C12H12BrN/c1-9(8-13)11-5-4-10-3-2-6-14-12(10)7-11/h2-7,9H,8H2,1H3
• InChI Key： UGCYHXSHTLYZEH-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 249.01531g/mol
• Monoisotopic Mass: 249.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 7-(1-bromopropan-2-yl)quinoline

7-(1-bromopropan-2-yl)quinoline: A Comprehensive Overview of CAS No. 2228786-34-1

7-(1-bromopropan-2-yl)quinoline (CAS No. 2228786-34-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinoline core and a 1-bromopropan-2-yl substituent, exhibits a range of biological activities that make it a valuable candidate for various applications in drug discovery and development.

The quinoline scaffold is a well-known heterocyclic aromatic compound with a rich history in pharmaceutical research. It has been extensively studied for its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The introduction of the 1-bromopropan-2-yl group to the quinoline core significantly alters the physicochemical properties and biological profile of the molecule, making it an interesting target for further investigation.

Recent studies have highlighted the potential of 7-(1-bromopropan-2-yl)quinoline as a lead compound for the development of novel therapeutic agents. One notable area of research is its antiproliferative activity against various cancer cell lines. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its antiproliferative effects, 7-(1-bromopropan-2-yl)quinoline has also shown promise as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antibacterial mechanism is believed to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism.

The pharmacokinetic properties of 7-(1-bromopropan-2-yl)quinoline have been extensively evaluated to assess its suitability for in vivo applications. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral therapeutic agent. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

The safety profile of 7-(1-bromopropan-2-yl)quinoline is another critical aspect that has been investigated in preclinical studies. Toxicity assessments in animal models have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. However, ongoing research is focused on identifying any potential long-term toxicities or off-target effects that may arise during chronic administration.

In conclusion, 7-(1-bromopropan-2-yl)quinoline (CAS No. 2228786-34-1) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Continued research into its mechanisms of action, pharmacokinetics, and safety profile will be essential to fully realize its potential as a novel therapeutic agent.